Cas no 102029-95-8 (Adenosine 5′-phosphosulfate sodium salt)

• Product Name: Adenosine 5′-phosphosulfate sodium salt
• CAS No: 102029-95-8
• MF: C₁₀H₁₄N₅NaO₁₀PS
• MW: 450.274192333221
• CID: 138951
• PubChem ID: 24890980
• Update Time: 2025-09-28

Adenosine 5′-phosphosulfate sodium salt Chemical and Physical Properties

Names and Identifiers

• 5'-Adenylic acid,monoanhydride with sulfuric acid, disodium salt (9CI)
• ADENOSINE- 5'- O- PHOSPHOSULFATE ( APS )
• Adenosine 5′-phosphosulfate sodium salt
• APS SODIUM SALT
• [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulfo hydrogen phosphate,sodium
• APS
• Adenosine 5′-phosphosulfate
• Adenosine-5'-O-phosphosulfate
• ADENOSINE 5'-PHOSPHOSULFATE SODIUM
• ADENOSINE 5'-PHOSPHOSULFATE SODIUM SALT
• ADENOSINE-5'-O-PHOSPHOSULFATE SODIUM SALT
• 5'-Adenylic acid, anhydride with sulfuric acid, sodium salt (1:1:2)
• DTXSID20585066
• PUBCHEM_16218925
• J-000548
• SCHEMBL20266318
• 102029-95-8
• [5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl sulfo hydrogen phosphate;sodium
• Adenosine 5'-phosphosulfate sodium salt, >=85%
• FT-0730087
• adenosine 5' phosphosulfate sodium

• MDL： MFCD00057011
• Inchi： 1S/C10H14N5O10PS.Na/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-26(18,19)25-27(20,21)22;/h2-4,6-7,10,16-17H,1H2,(H,18,19)(H2,11,12,13)(H,20,21,22);
• InChI Key： KVGKFGUVHSIJFZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OP(=O)(O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na]

Computed Properties

• Exact Mass: 449.00200
• Monoisotopic Mass: 450.00966911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 238Ų

Experimental Properties

• Color/Form: White solid
• PSA: 250.46000
• LogP: -0.71650
• Solubility: The sulfuric acid group hydrolyzes rapidly in acid and is stable in dilute base

Adenosine 5′-phosphosulfate sodium salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates